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Compound of Interest

Compound Name: Propenylguaiacol

Cat. No.: B7806495 Get Quote

This guide provides best practices for the safe handling and disposal of Propenylguaiacol
(also known as Isoeugenol) waste for researchers, scientists, and drug development

professionals. Adherence to these protocols is critical for ensuring personnel safety, regulatory

compliance, and environmental protection.

Frequently Asked Questions (FAQs)
Q1: What is Propenylguaiacol and what are its primary hazards?

A1: Propenylguaiacol is a common synonym for Isoeugenol (CAS No. 97-54-1), a pale yellow,

oily liquid with a characteristic clove-like odor.[1] It is classified as a hazardous substance.[2]

The primary hazards include:

Health Hazards: Harmful if swallowed or in contact with skin. It can cause serious eye

irritation, skin irritation, and may cause an allergic skin reaction or respiratory irritation.[3]

The International Agency for Research on Cancer (IARC) has classified Isoeugenol in Group

2B, meaning it is possibly carcinogenic to humans.

Environmental Hazards: Toxic to aquatic life, with long-lasting effects.[4][5]

Q2: What immediate safety precautions should be taken when handling Propenylguaiacol
waste?
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A2: Always handle Propenylguaiacol and its waste in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors.[2][6] Essential Personal Protective

Equipment (PPE) must be worn, including chemical-resistant gloves (e.g., nitrile or neoprene),

safety goggles with side-shields, and a lab coat.[2][6]

Q3: What are the general storage requirements for Propenylguaiacol waste?

A3: Store Propenylguaiacol waste in a tightly closed, properly labeled container made of a

compatible material (e.g., glass or high-density polyethylene).[6] The storage area should be

cool, dry, and well-ventilated, away from heat, open flames, and incompatible materials like

strong oxidizing agents.[6][7] All waste containers must be clearly labeled with the words

"Hazardous Waste" and a description of the contents.[8]

Q4: Can I dispose of small amounts of Propenylguaiacol waste down the drain?

A4: No. Propenylguaiacol waste must not be disposed of down the drain or in regular trash.[2]

[6] It is harmful to aquatic life and such disposal is prohibited by regulations like the Resource

Conservation and Recovery Act (RCRA).[4][9] All waste must be collected for proper hazardous

waste disposal.[3]

Troubleshooting Guides
Issue: A container of Propenylguaiacol waste is leaking.

Solution:

Evacuate & Ventilate: Immediately evacuate non-essential personnel from the area and

ensure the area is well-ventilated.[3][10]

Don PPE: Wear appropriate PPE, including respiratory protection if ventilation is inadequate,

chemical-resistant gloves, and eye protection.[11]

Contain the Leak: If safe to do so, stop the flow of the material. Place the leaking container

into a larger, compatible, and sealable secondary containment vessel.[4][9]

Clean Up: Absorb the spilled material with an inert absorbent like vermiculite, dry sand, or a

commercial chemical sorbent.[4][10]
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Dispose: Collect the absorbent material and place it into a suitable, sealed container for

hazardous waste disposal.[3] Label the container clearly.

Report: Report the incident to your institution's Environmental Health and Safety (EHS)

department.

Issue: I have accidentally spilled a small amount of Propenylguaiacol on the lab bench.

Solution:

Alert Personnel: Inform colleagues in the immediate area.

Contain the Spill: Cover the spill with an inert absorbent material (e.g., Chemizorb®, sand, or

vermiculite) to prevent it from spreading.[4]

Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it

into a labeled hazardous waste container.[7]

Decontaminate: Clean the affected area thoroughly.

Dispose of Materials: Treat all cleanup materials, including gloves and wipes, as hazardous

waste and dispose of them accordingly.[12]

Issue: My Propenylguaiacol waste container is full. What is the next step?

Solution:

Finalize Labeling: Ensure the hazardous waste tag is completely filled out, including the date

the container became full.[12]

Store Securely: Seal the container tightly and store it in a designated Satellite Accumulation

Area (SAA) or Central Accumulation Area (CAA) as per your facility's protocol.[8] Ensure it is

stored away from incompatible chemicals.[9]

Request Pickup: Submit a collection request to your institution's EHS or hazardous waste

management department for proper disposal.[12] Do not exceed the storage time limits for

hazardous waste, which can be up to 12 months in academic labs under Subpart K

regulations.[13]
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Data Presentation
Table 1: Physical and Chemical Properties of Isoeugenol

Property Value Reference

CAS Number 97-54-1 [1]

Molecular Formula C₁₀H₁₂O₂ [1][10]

Molecular Weight 164.20 g/mol [1][10]

Appearance Pale yellow oily liquid [1]

Odor Spice-clove odor [1]

Boiling Point 133-140 °C (271-284 °F) [14]

Density 1.08 g/cm³ [1]

Solubility Slightly soluble in water [14]

Table 2: Toxicological Data for Isoeugenol

Metric Value Species Reference

LD50 Oral 1560 mg/kg Rat [3][14]

LD50 Oral 1410 mg/kg Guinea Pig [14][15]

Skin Irritation Causes skin irritation Rabbit [3]

Skin Sensitization
May cause an allergic

skin reaction
Guinea Pig

Eye Irritation
Causes serious eye

irritation
- [3]

Table 3: Hazard Classifications and Precautionary Statements
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Hazard GHS Code
Precautionary
Statement
Examples

Reference

Acute Toxicity, Oral H302

P270: Do not eat,

drink or smoke when

using this product.

[3]

Acute Toxicity, Dermal H312

P280: Wear protective

gloves/protective

clothing.

Skin Irritation H315

P264: Wash skin

thoroughly after

handling.

[3]

Allergic Skin Reaction H317

P272: Contaminated

work clothing must not

be allowed out of the

workplace.

[3]

Serious Eye Irritation H319

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[3]

Respiratory Irritation H335
P261: Avoid breathing

mist or vapors.
[3]

Experimental Protocols
Protocol 1: Segregation and Collection of Propenylguaiacol Waste

Objective: To safely collect and segregate Propenylguaiacol waste at the point of generation.

Methodology:
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Select Container: Obtain a clean, compatible hazardous waste container with a secure, leak-

proof lid.[9]

Labeling: As soon as the first drop of waste is added, affix a hazardous waste label. Write

"Hazardous Waste," the full chemical name "Isoeugenol Waste," and list all constituents

(e.g., "Isoeugenol, Methanol").[8]

Segregation: Collect aqueous waste containing Isoeugenol separately from organic solvent

waste.[2] Do not mix incompatible waste streams.[9]

Accumulation: Keep the container closed at all times except when adding waste. Store the

container in a designated Satellite Accumulation Area (SAA) within the laboratory.[8][13]

Monitoring: Do not accumulate more than 55 gallons of hazardous waste in the SAA.[8][12]

Arrange for waste pickup before reaching this limit.

Protocol 2: Decontamination of Glassware and Equipment

Objective: To safely clean and decontaminate laboratory equipment exposed to

Propenylguaiacol.

Methodology:

Initial Rinse: Under a fume hood, perform an initial rinse of the contaminated glassware or

equipment with a suitable solvent (e.g., ethanol or acetone) to remove the bulk of the

Isoeugenol residue.

Collect Rinsate: The first rinsate must be collected and disposed of as hazardous waste in

your designated "Isoeugenol Waste" container.[12]

Subsequent Rinses: For containers that held acutely hazardous waste, a triple rinse is

required.[12] While Isoeugenol is not typically classified as acutely hazardous, following this

best practice ensures thorough decontamination. Collect these subsequent rinses as

hazardous waste.

Washing: After rinsing, wash the glassware with soap and water.
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Disposal of Empties: A container that has held Isoeugenol can be disposed of as regular

trash only after all waste has been removed, leaving as little residue as possible, and the

hazardous labels have been defaced.[12]

Visualizations
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Spill Occurs

Assess Situation
(Size, Location, Hazards)

Is spill large or
in a poorly ventilated area?

Evacuate Area
Alert EHS/Emergency Services

Yes

Don Appropriate PPE
(Gloves, Goggles, Lab Coat,

Respirator if needed)

No

Report Incident
(Per institutional policy)

Contain Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Place cleanup materials in
'Hazardous Waste' container

Decontaminate Spill Area
and affected equipment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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